Cas no 1805459-64-6 (Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate
• CAS No: 1805459-64-6
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4882830
• Update Time: 2025-10-20

Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-6(15)3-4-2-5(10)14-8(7(4)13)9(11)12/h2,9H,3H2,1H3
• InChI Key： MVEMWCSKLBKHDG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate (CAS No. 1805459-64-6)

The compound Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate (CAS No. 1805459-64-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate is its role in the development of novel fluorinated compounds. Fluorination is a hot topic in modern chemistry, as it often enhances the metabolic stability and bioavailability of pharmaceuticals. The presence of both fluoro and difluoromethyl groups in this molecule aligns with current trends in medicinal chemistry, where fluorinated analogs are sought after for their improved pharmacokinetic properties.

In addition to its pharmaceutical relevance, Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate is also explored in agrochemical applications. The pyridine core is a common scaffold in herbicides and insecticides, and the introduction of halogen atoms like iodine can significantly alter the biological activity of these compounds. This makes CAS No. 1805459-64-6 a subject of interest for researchers working on next-generation crop protection solutions.

The synthesis of Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate involves multi-step organic reactions, often starting from commercially available pyridine precursors. The incorporation of the difluoromethyl group typically requires specialized reagents, such as diethylaminosulfur trifluoride (DAST) or its analogs. The iodo substituent is usually introduced via electrophilic aromatic substitution, a well-established method in heterocyclic chemistry. These synthetic routes are frequently optimized to improve yield and purity, addressing the demands of high-throughput screening in drug development.

From a regulatory perspective, Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate is not classified as a hazardous material under most international guidelines. However, proper handling and storage are recommended to ensure safety, particularly due to the presence of the iodo group, which may pose risks if mishandled. Researchers are advised to consult material safety data sheets (MSDS) and follow standard laboratory protocols when working with this compound.

The commercial availability of Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate is limited to specialized chemical suppliers, reflecting its niche application. Pricing and availability can vary significantly depending on the scale of purchase and the supplier's capabilities. For those seeking alternatives or derivatives, compounds with similar pyridine scaffolds or modified fluoro substitutions may be considered, though their properties and reactivity profiles may differ.

Looking ahead, the demand for Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate is expected to rise as more researchers explore its potential in targeted drug delivery and sustainable agriculture. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, further expands its utility in synthetic chemistry. As the scientific community continues to prioritize fluorinated compounds and halogenated intermediates, CAS No. 1805459-64-6 will likely remain a compound of significant interest.

In conclusion, Methyl 2-(difluoromethyl)-6-fluoro-3-iodopyridine-4-acetate represents a versatile and valuable building block in modern chemical research. Its structural complexity and functional group diversity make it a compelling subject for both academic and industrial investigations. Whether in the context of drug design, agrochemical innovation, or material science, this compound exemplifies the intersection of synthetic chemistry and practical application.